N-(2-(thiophen-3-yl)benzyl)-1H-indole-3-carboxamide

• IUPAC Name: N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C20H16N2OS/c23-20(18-12-21-19-8-4-3-7-17(18)19)22-11-14-5-1-2-6-16(14)15-9-10-24-13-15/h1-10,12-13,21H,11H2,(H,22,23)
• InChI Key: NPMIFJMYUYVJNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CNC3=CC=CC=C32)C4=CSC=C4
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4 g/mol

Description

“N-(2-(thiophen-3-yl)benzyl)-1H-indole-3-carboxamide” is a complex organic compound that contains an indole and thiophene moiety. Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Thiophene is a five-membered ring containing four carbon atoms and a sulfur atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene derivatives are typically synthesized through heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a common method to synthesize aminothiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives are known to participate in a variety of chemical reactions. For example, they can undergo [2 + 2+1] cyclization to produce trisubstituted thiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiophene derivatives are known to exhibit a variety of properties and applications, including use in organic semiconductors and light-emitting diodes.